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Compound of Interest

Compound Name: Isomaltotriose

Cat. No.: B7823216

Essential Safety and Handling Guide for
Isomaltotriose

This guide provides crucial safety and logistical information for the handling and disposal of
Isomaltotriose, a non-hazardous substance. Adherence to these protocols is essential for
maintaining personal safety, ensuring experimental integrity, and adhering to standard
laboratory practices.

Substance Identification and Properties

Isomaltotriose is a trisaccharide. According to its Safety Data Sheet (SDS), it is not classified
as a hazardous substance.[1][2][3] However, as with any chemical, proper handling is
necessary to prevent contamination and potential mild irritation.
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Property Value Reference
Chemical Formula C1sH32016 [2]
Molecular Weight 504.44 g/mol

White to off-white lyophilized
Appearance

powder or crystal
Purity >97% or 298% (TLC)
CAS Number 3371-50-4

Store in a cool, well-ventilated

place. For stock solutions,
-80°C for 6 months or -20°C

for 1 month is recommended.

Storage Temperature

Personal Protective Equipment

(PPE)

While Isomaltotriose is not considered hazardous, the use of standard laboratory PPE is

mandatory to protect against dust inhalation and to maintain the purity of the product.
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PPE

Specification

Rationale

Hand Protection

Nitrile or latex gloves.

Prevents contamination of the
product and protects the user's

skin.

Eye Protection

Safety glasses with side

shields or goggles.

Protects eyes from any

airborne dust particles.

Respiratory Protection

Generally not required for
small quantities in a well-
ventilated area. A dust mask
(e.g., N95) is recommended
when handling larger
quantities or if dust is

generated.

Minimizes the inhalation of fine
powder. Respiratory protection
is necessary if dust formation

OCCurs.

Body Protection

A standard laboratory coat.

Protects clothing and skin from

potential spills.

Operational Plan: Handling and Usage

The following step-by-step protocol ensures the safe and effective handling of Isomaltotriose

in a laboratory setting.

Workflow for Handling Isomaltotriose
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Caption: A standard workflow for the safe handling of Isomaltotriose in a laboratory

environment.
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Experimental Protocols
1. Preparation:
e Put on all required PPE as listed in the table above.

o Ensure the weighing area and all equipment (spatulas, weigh boats, glassware) are clean
and dry to prevent contamination.

2. Weighing and Transfer:
o Retrieve the Isomaltotriose container from its storage location.
o Carefully open the container to minimize the generation of airborne dust.

e Using a clean spatula, weigh the desired amount of Isomaltotriose into a weigh boat or
directly into the experimental vessel.

« If dust is generated, ensure adequate ventilation or use a dust mask.

o Securely close the Isomaltotriose container and return it to its proper storage condition.
3. Dissolution:

o Transfer the weighed Isomaltotriose to the appropriate glassware.

o Add the desired solvent (e.g., water) and mix gently until fully dissolved.

Disposal Plan

Even though Isomaltotriose is not classified as hazardous, all chemical waste should be
disposed of responsibly.

Waste Handling Workflow
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Caption: A logical flow for the proper disposal of Isomaltotriose and associated materials.
Disposal Protocols:

e Solid Waste:

o Unused or excess Isomaltotriose powder should be collected in a designated container
for non-hazardous solid chemical waste.

o Contaminated disposables such as weigh boats, gloves, and paper towels should also be
placed in this container.

e Liquid Waste:

o Aqueous solutions of Isomaltotriose can typically be disposed of down the drain with
copious amounts of water, provided this is in accordance with your institution's and local
regulations. For other solvents, dispose of them in the appropriate non-hazardous liquid
waste container.

 Final Disposal:

o All waste must be disposed of in accordance with local, state, and federal environmental
regulations. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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